Cas no 821777-08-6 (Benzonitrile, 2-chloro-4-(dibutylamino)-)

Benzonitrile, 2-chloro-4-(dibutylamino)- structure
821777-08-6 structure
Product name:Benzonitrile, 2-chloro-4-(dibutylamino)-
CAS No:821777-08-6
MF:C15H21ClN2
MW:264.793642759323
CID:697268
PubChem ID:11161398

Benzonitrile, 2-chloro-4-(dibutylamino)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2-chloro-4-(dibutylamino)-
    • 2-chloro-4-(dibutylamino)Benzonitrile
    • DTXSID20457335
    • 821777-08-6
    • SCHEMBL3054008
    • FT-0739577
    • AKOS012818910
    • Inchi: InChI=1S/C15H21ClN2/c1-3-5-9-18(10-6-4-2)14-8-7-13(12-17)15(16)11-14/h7-8,11H,3-6,9-10H2,1-2H3
    • InChI Key: JWOSFAKJXZFDHV-UHFFFAOYSA-N
    • SMILES: CCCCN(CCCC)C1=CC(=C(C=C1)C#N)Cl

Computed Properties

  • Exact Mass: 264.1393264g/mol
  • Monoisotopic Mass: 264.1393264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27Ų
  • XLogP3: 4.9

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